Cas no 1368815-28-4 (1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one
• CAS No: 1368815-28-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5983566
• PubChem ID: 82282783
• Update Time: 2025-09-28

1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one
• 1368815-28-4
• 1-[1-(4-methoxy-3-methylphenyl)cyclopropyl]ethan-1-one
• EN300-1856749

• Inchi： 1S/C13H16O2/c1-9-8-11(4-5-12(9)15-3)13(6-7-13)10(2)14/h4-5,8H,6-7H2,1-3H3
• InChI Key： GJAIWLXCAVDPOY-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=C(C)C=2)OC)CC1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one

Introduction to 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one (CAS No. 1368815-28-4)

1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one (CAS No. 1368815-28-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 3-(1-acetyl-2,2-dimethylcyclopropyl)-4-methoxybenzoate, is characterized by its unique cyclopropyl and aromatic moieties, which contribute to its potential biological activities and pharmacological properties.

The molecular structure of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one consists of a cyclopropyl ring fused to an ethanone group, with a substituted phenyl ring attached. The presence of the methoxy and methyl groups on the phenyl ring imparts additional stability and reactivity to the molecule, making it a valuable candidate for various chemical and biological applications.

Recent studies have highlighted the potential of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one in the development of novel therapeutic agents. One notable area of research involves its use as a scaffold for the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

Furthermore, 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one has shown promise in the field of cancer research. Preliminary investigations have indicated that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as a lead compound for the development of anticancer drugs. The unique structural features of this molecule may also contribute to its ability to cross the blood-brain barrier, making it a candidate for the treatment of central nervous system (CNS) disorders.

In addition to its therapeutic potential, 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one has been explored for its use in chemical synthesis and material science. Its cyclopropyl moiety can serve as a versatile building block for the construction of more complex molecules, including those with advanced functional properties. For example, researchers have utilized this compound as a starting material for the synthesis of polymers with enhanced mechanical and thermal stability.

The synthesis of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one typically involves multi-step reactions, including Grignard reactions, Friedel-Crafts acylation, and subsequent functional group modifications. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both academic and industrial applications.

In terms of safety and handling, 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one is generally considered stable under standard laboratory conditions. However, appropriate precautions should be taken to ensure safe handling and storage, particularly in environments where it may come into contact with strong acids or bases. It is also important to note that while this compound is not classified as hazardous or controlled, proper documentation and compliance with regulatory guidelines are essential for its use in research and development settings.

The future prospects for 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in various scientific disciplines. As advancements in synthetic methods and biological assays continue to evolve, 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-one is poised to play a significant role in the development of innovative solutions for healthcare and materials science.